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Compound of Interest

Compound Name: O-2-Naphthyl chlorothioformate

Cat. No.: B078452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical compound O-2-Naphthyl
chlorothioformate, including its nomenclature and various synonyms used in scientific

literature and chemical databases.

Nomenclature
The systematic and standardized naming of chemical compounds is crucial for unambiguous

communication in research and development. O-2-Naphthyl chlorothioformate is identified by

a specific IUPAC name and is also known by several synonyms.

IUPAC Name:

The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized

nomenclature for chemical compounds. The official IUPAC name for this compound is O-

naphthalen-2-yl chloromethanethioate.[1][2][3][4] This name precisely describes the molecular

structure, indicating a chloromethanethioate group attached to the second position of a

naphthalene ring via an oxygen atom. Another IUPAC-accepted name is naphthalen-2-

yloxymethanethioyl chloride.[5]

Synonyms:
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In addition to its formal IUPAC name, O-2-Naphthyl chlorothioformate is known by a variety

of synonyms. These alternative names are frequently encountered in chemical catalogs,

patents, and scientific publications. A comprehensive list of these synonyms is provided in the

table below for easy reference.

Synonym Source

2-Naphthyl chlorothioformate [1][6]

O-(β-Naphthyl) thiocarbonic acid chloride [1]

Carbonochloridothioic acid, O-2-naphthalenyl

ester
[1][2][6]

O-(naphthalen-2-yl) carbonochloridothioate [2][7]

Chloridothiocarbonic acid O-(2-naphtyl) ester [1][6]

Chlorothioformic acid O-(2-naphtyl) ester [1][6]

NCTF [1][6]

O-Naphthalen-2-yl Chlorothioformate [4][7]

O-2-Naphthalenyl carbonochloridothioate [1]

O-(2-naphthyl) chloromethanethioate [3]

chloromethanethioic acid O-(2-naphthyl) ester [3]

Carbonochloridothioicacide, O-2-naphthalenyl

ester
[1]

Clorotioformiato de O-2-naftilo [1]

O-2-Naphthylchlorthioformiat [1]

황화수소산-2-에스테르 [1]

クロロチオギ酸O-2-ナフチル [1]

Logical Relationship of Nomenclature
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The relationship between the primary name, its IUPAC designation, and its various synonyms

can be visualized as a hierarchical structure, with the chemical entity at the core.

Nomenclature for CAS 10506-37-3

IUPAC Names Common Synonyms

O-2-Naphthyl chlorothioformate

O-naphthalen-2-yl chloromethanethioate

is IUPAC name

naphthalen-2-yloxymethanethioyl chloride

is IUPAC name

2-Naphthyl chlorothioformate

is a synonym

Carbonochloridothioic acid, O-2-naphthalenyl ester

is a synonym

O-(naphthalen-2-yl) carbonochloridothioate

is a synonym

NCTF

is an abbreviation

Click to download full resolution via product page

Nomenclature hierarchy for O-2-Naphthyl chlorothioformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to O-2-Naphthyl
chlorothioformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078452#o-2-naphthyl-chlorothioformate-synonyms-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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